Cedar oil
Overview
Description
Cedarwood oil, also known as Cedar oil, is an essential oil extracted from the elements of cedar trees – the needles, the leaves, the bark, and the berries . The oil is typically extracted through methods such as steam distillation, cold pressing, and dioxide distillation . The oil is known for its sweet and woody fragrance .
Synthesis Analysis
Cedarwood oil demonstrates antimicrobial activity against anaerobic bacteria and yeast . The main components of cedar oil are α-cedrene, β-cedrene, cedrol, and cedarwood .
Molecular Structure Analysis
Cedarwood oil includes the main sesquiterpene constituents cedrene, and thujopsene . These components help improve the appearance of skin and promote grounding of emotions and emotional balance .
Physical And Chemical Properties Analysis
Cedar oil is a light yellow to yellow clear oily liquid with the characteristic aroma of cypress wood . It has unique physical and chemical properties, which make it suitable for various applications .
Scientific Research Applications
Hemostatic, Antibacterial, and Antioxidant Applications
Cedar oil has been used in the creation of Polyvinyl Alcohol/Cedar Oil/Kaolin Composite Hydrogels . These hydrogels serve as hemostatic, antibacterial, and antioxidant wound healing materials . The addition of cedar oil significantly impacts the degradation rate of these sponges .
Antimicrobial Properties
The chemical composition of cedar oil, which is generally characterized by the dominance of terpenes, gives it antimicrobial properties . It has been found effective against fungi and bacteria such as helicobacter pylori, Gram-positive and Gram-negative bacteria .
Anticancer Power
Cedar oil has been found to have significant anticancer power . This is attributed to the bioactive molecules present in the oil .
Use in Perfumery and Cosmetic Industries
Cedar oil is highly sought after in the perfumery and cosmetic industries due to its unique aroma and beneficial properties .
Use in Household Products
Cedar oil is used in the production of household sprays and floor polishes . Its natural properties make it a safe and effective ingredient in these products .
Treatment of Fungal Infections
Cedar oil contains compounds such as cedrol, beta-cedrene, and thujopsene, which are good for treating fungal infections .
Hair Growth Stimulation
Cedarwood oil stimulates and strengthens your hair follicles and promotes blood circulation to your scalp . Research has shown that cedarwood essential oil in combination with thyme, rosemary, and lavender had a safe and significant effect on a high percentage of alopecia patients .
Use in Art Industries
Cedar oil is also used in the art industry, particularly in paint production . Its unique properties make it a valuable component in various art materials .
Future Directions
Mechanism of Action
Target of Action
Cedar oil, also known as cedarwood oil, is an essential oil derived from various types of conifers, most in the pine or cypress botanical families . It is primarily used in allergy testing . The primary targets of cedar oil are the allergenic proteins that cause allergic reactions .
Mode of Action
The mode of action of cedar oil is based on the repellent properties of the various terpenoid substances, particularly cedrene and cedrol . All uses are non-food, involving the application of oil to skin or clothing . Cedarwood oil is also applied to open water as a mosquito larvicide .
Biochemical Pathways
It is known that cedar oil has a significant impact on the olfactory system of insects, disrupting their normal behavior and acting as a repellent .
Result of Action
The result of cedar oil’s action is primarily seen in its repellent effects against insects. It is used as an effective fungicide, molluscicide, and insect repellent—often against mosquitoes and moths . It is also used in allergy testing, where it helps identify allergenic proteins .
Action Environment
The efficacy and stability of cedar oil can be influenced by environmental factors. For example, the oil’s effectiveness as a repellent can be affected by the presence of other scents in the environment. Additionally, the stability of the oil can be impacted by factors such as temperature and exposure to light .
properties
| { "Design of the Synthesis Pathway": "The synthesis of Cedar oil can be achieved through the steam distillation of the wood of the Cedar tree. Alternatively, it can also be synthesized through the reaction of alpha-pinene and acetic acid.", "Starting Materials": ["Cedar wood", "Alpha-pinene", "Acetic acid"], "Reaction": [ "For steam distillation method:", "1. Cut Cedar wood into small pieces and place them in the distillation apparatus.", "2. Add water to the distillation flask and heat the mixture to boiling.", "3. Collect the Cedar oil that is distilled over.", "", "For reaction method:", "1. Mix alpha-pinene and acetic acid in a round-bottom flask.", "2. Heat the mixture under reflux for several hours.", "3. Allow the mixture to cool and then extract the Cedar oil with a suitable solvent.", "4. Purify the Cedar oil obtained through distillation or extraction by distillation under reduced pressure." ] } | |
CAS RN |
8000-27-9 |
Product Name |
Cedar oil |
Molecular Formula |
UNKNOWN |
Origin of Product |
United States |
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